Cas no 830331-30-1 (1H-Benzimidazole, 5-nitro-1-(4-piperidinyl)-)

• Product name: 1H-Benzimidazole, 5-nitro-1-(4-piperidinyl)-
• CAS No: 830331-30-1
• MF: C₁₂H₁₄N₄O₂
• MW: 246.26516
• CID: 679192
• PubChem ID: 11402340

1H-Benzimidazole, 5-nitro-1-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-nitro-1-(4-piperidinyl)-
• 5-nitro-1-piperidin-4-ylbenzimidazole
• 830331-30-1
• DTXSID00464789
• 5-Nitro-1-(piperidin-4-yl)-1H-benzo[d]imidazole

• Inchi： InChI=1S/C12H14N4O2/c17-16(18)10-1-2-12-11(7-10)14-8-15(12)9-3-5-13-6-4-9/h1-2,7-9,13H,3-6H2
• InChI Key： JKKIJKMXQVXNIC-UHFFFAOYSA-N
• SMILES： C1CNCCC1N2C=NC3=C2C=CC(=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7Ų
• XLogP3: 1.3